Cas no 1465497-03-3 (N-[1-(2-bromophenyl)ethyl]-1-chloro-N-propylmethanesulfonamide)

• Product Name: N-[1-(2-bromophenyl)ethyl]-1-chloro-N-propylmethanesulfonamide
• CAS No: 1465497-03-3
• MF: C₁₂H₁₇BrClNO₂S
• MW: 354.690880537033
• CID: 5913437
• PubChem ID: 63663908
• Update Time: 2025-05-30

N-[1-(2-bromophenyl)ethyl]-1-chloro-N-propylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(2-bromophenyl)ethyl]-1-chloro-N-propylmethanesulfonamide
• 1465497-03-3
• EN300-1154930
• AKOS012974717

• Inchi： 1S/C12H17BrClNO2S/c1-3-8-15(18(16,17)9-14)10(2)11-6-4-5-7-12(11)13/h4-7,10H,3,8-9H2,1-2H3
• InChI Key： RLIPQWAMPSKLCH-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(C)N(CCC)S(CCl)(=O)=O

Computed Properties

• Exact Mass: 352.98519g/mol
• Monoisotopic Mass: 352.98519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 45.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on N-[1-(2-bromophenyl)ethyl]-1-chloro-N-propylmethanesulfonamide

N-[1-(2-Bromophenyl)ethyl]-1-chloro-N-propylmethanesulfonamide: A Comprehensive Overview

N-[1-(2-Bromophenyl)ethyl]-1-chloro-N-propylmethanesulfonamide, identified by the CAS number 1465497-03-3, is a complex organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a methanesulfonamide group, a chloro substituent, and a bromophenyl moiety. The combination of these functional groups makes it a versatile molecule with potential uses in drug discovery, materials science, and organic synthesis.

Recent studies have highlighted the importance of methanesulfonamides in medicinal chemistry due to their ability to act as bioisosteres of carboxylic acids. This property has led to their incorporation into numerous drug candidates, where they can modulate pharmacokinetic profiles and enhance bioavailability. In the case of N-[1-(2-Bromophenyl)ethyl]-1-chloro-N-propylmethanesulfonamide, the presence of the methanesulfonamide group suggests that it may exhibit similar bioisosteric properties, making it a valuable tool in drug design.

The bromophenyl group attached to the molecule introduces additional complexity and functionality. Bromine substitution on aromatic rings is known to influence the electronic properties of the molecule, potentially enhancing its reactivity in certain chemical reactions. Furthermore, the ethyl chain connecting the bromophenyl group to the sulfonamide core adds flexibility to the molecule, which could be advantageous in optimizing its interactions with biological targets.

Recent advancements in synthetic chemistry have also shed light on novel methods for constructing such complex molecules. For instance, researchers have developed efficient routes for assembling sulfonamides with diverse substituents using microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques not only improve the yield and purity of the compound but also reduce reaction times, making large-scale production more feasible.

In terms of applications, N-[1-(2-Bromophenyl)ethyl]-1-chloro-N-propylmethanesulfonamide has shown promise in several areas. Its role as an intermediate in organic synthesis has been well-documented, particularly in the construction of bioactive molecules with intricate architectures. Additionally, its potential as a building block for advanced materials, such as polymers or nanoparticles, is currently under investigation.

From an environmental perspective, understanding the degradation pathways and ecological impact of this compound is crucial. Recent studies have focused on evaluating its biodegradability under various conditions, with findings suggesting that it undergoes slow hydrolysis under alkaline conditions. These insights are essential for ensuring responsible use and disposal of the compound in industrial settings.

Looking ahead, ongoing research aims to explore the full potential of N-[1-(2-Bromophenyl)ethyl]-1-chloro-N-propylmethanesulfonamide in therapeutic applications. Its ability to serve as a scaffold for drug development could lead to innovative treatments for various diseases. Moreover, advancements in computational chemistry are enabling researchers to predict its binding affinities to target proteins with greater accuracy, further accelerating its integration into drug discovery pipelines.

In conclusion, N-[1-(2-Bromophenyl)ethyl]-1-chloro-N-propylmethanesulfonamide stands out as a multifaceted compound with significant implications across multiple disciplines. Its unique structure, combined with recent breakthroughs in synthesis and application techniques, positions it as a key player in modern chemical research. As ongoing studies continue to uncover its capabilities, this compound is poised to make meaningful contributions to both academic and industrial sectors.